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Compound of Interest

Compound Name: 2,6-Pyridinedicarboxylic acid

An In-depth Technical Guide on the Core Chemical and Physical Properties of 2,6-
Pyridinedicarboxylic Acid

Abstract

2,6-Pyridinedicarboxylic acid, also widely known as dipicolinic acid (DPA), is a heterocyclic
organic compound with significant applications ranging from analytical chemistry to
microbiology and materials science. It is notably recognized for its role in the heat resistance of
bacterial endospores. This technical guide provides a comprehensive overview of its core
chemical and physical properties, supported by experimental data and protocols. The
information is tailored for researchers, scientists, and professionals in drug development,
presenting quantitative data in structured tables and detailing key experimental methodologies.
Visual diagrams generated using Graphviz are included to illustrate synthesis pathways and
biological mechanisms.

Chemical and Physical Properties

2,6-Pyridinedicarboxylic acid is a white crystalline powder.[1][2] Its fundamental properties
are summarized in the tables below, providing a quick reference for its key characteristics.

Table 1: General and Structural Information
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Property Value Reference

IUPAC Name pyridine-2,6-dicarboxylic acid [11[3]

Common Synonyms D?picolinic ac?d-(DPA), 2,6- 4]

Dicarboxypyridine

CAS Number 499-83-2 [2]14]

Molecular Formula C7HsNOa4 [2][4]

Molecular Weight 167.12 g/mol [1][41[5]

Physical Description White crystalline powder [1112]

Hydrogen Bond Donor Count 2 [6]

Hydrogen Bond Acceptor

C)c;untg p ° ]
Table 2: Physicochemical Properties

Property Value Reference

Melting Point 248-250 °C (decomposes) [2][4]

Boiling Point 463.7 °C at 760 mmHg [4]

Flash Point 188 °C - 234.2 °C [2][4]

Vapor Pressure

<0.01 hPa (at 20 °C)

[2]7]

Density (estimate)

1.52 g/cm3

[2]

Autoignition Temperature

620 °C

[2](8]

pKa (Strongest Acidic)

2.16 (at 25 °C)

[2]

pKa (Strongest Basic)

-2.5

[3](6]

LogP (Octanol/Water)

0.3 (at 25 °C, pH 1.8)

[2]

Table 3: Solubility Data
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Solvent Solubility Temperature Reference

Water 5g/L 20 °C [21[4]
Highest solubility

Methanol 288.15-318.15K [9][10]
among tested solvents

Ethanol Insoluble [2]

n-Propanol Data available 288.15-318.15K [9]

Isopropanol Data available 288.15-318.15 K [9]

Tetrahydrofuran (THF)  Data available 288.15-318.15K [9]

o Lowest solubility
Acetonitrile 288.15-318.15K [9][10]

among tested solvents

Ethyl Acetate

Data available

288.15-318.15K

[9]

Toluene

Data available

288.15-318.15 K

[9]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2,6-

pyridinedicarboxylic acid. Various spectroscopic techniques have been employed to analyze

its structure.

» Nuclear Magnetic Resonance (NMR): Both *H NMR and 3C NMR spectra are available for

2,6-pyridinedicarboxylic acid and its derivatives, providing detailed information about the

proton and carbon environments within the molecule.[11][12]

« Infrared Spectroscopy (FTIR): FTIR spectra reveal the characteristic vibrational frequencies

of the functional groups present, notably the carboxylic acid O-H and C=0 stretches, and the

pyridine ring vibrations.[11]

e Mass Spectrometry (MS): Mass spectral data confirms the molecular weight and provides

insights into the fragmentation patterns of the molecule.[11]

 Raman Spectroscopy: Raman spectra offer complementary vibrational information to FTIR.

[11]
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Experimental Protocols
Synthesis of 2,6-Pyridinedicarboxylic Acid

Several methods for the synthesis of 2,6-pyridinedicarboxylic acid have been reported.

Method 1: Oxidation of 2,6-Dimethylpyridine This is a common laboratory-scale synthesis
method.

e Protocol: 2,6-Dimethylpyridine is oxidized using a strong oxidizing agent such as potassium
permanganate.[13] The reaction mixture is typically heated to drive the reaction to
completion. After the reaction, the manganese dioxide byproduct is filtered off, and the
solution is acidified to precipitate the 2,6-pyridinedicarboxylic acid.

 Purification: The crude product can be purified by vacuum sublimation, yielding a white
crystalline compound.[13] An alternative two-stage industrial process uses sodium
bichromate and sulfuric acid for oxidation, followed by purification via heating in water and
recrystallization.[14]

Method 2: From 2,6-Dichloropyridine This method involves a Grignard-type reaction followed
by carboxylation.

e Protocol: 148 g (1 mol) of 2,6-dichloropyridine is dissolved in 721 g (10 mol) of
tetrahydrofuran (THF).[15] 60 g (2.5 mol) of magnesium powder is added under a nitrogen
atmosphere.[15] The mixture is heated to 55°C, and 0.55 g (0.005 mol) of 1,2-
dibromoethane is added as an initiator.[15] The reaction is stirred for 6 hours. The resulting
solution is cooled to -15°C, and dried carbon dioxide gas is slowly introduced until the
reaction is complete.[15] The solution is then acidified, and the THF is removed to yield the
product.[15]

e Yield and Purity: This method has been reported to achieve a yield of 94.5% with a purity of
97% after extraction.[15]
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Synthesis from 2,6-Dichloropyridine

Starting Materials

2,6-Dichloropyridine Magnesium (Mg) Tetrahydrofuran (THF)
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Caption: Workflow for the synthesis of 2,6-pyridinedicarboxylic acid.
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Solubility Determination Protocol

A static analytical gravimetric method is used to determine the solubility in various solvents.[9]

o Protocol: An excess amount of 2,6-pyridinedicarboxylic acid is added to a known volume
of the selected solvent in a sealed vessel. The mixture is continuously stirred in a
thermostated bath at a specific temperature for a sufficient time to reach solid-liquid
equilibrium. After equilibrium is reached, the stirring is stopped, and the solution is allowed to
settle. A sample of the supernatant liquid is carefully withdrawn, filtered, and weighed. The
solvent is then evaporated, and the remaining solid (the dissolved solute) is weighed. The
solubility is calculated from the mass of the solute and the mass of the solvent in the sample.
This process is repeated at different temperatures.[9]

Biological Role and Applications

2,6-Pyridinedicarboxylic acid is a molecule of significant biological and industrial importance.

Role in Bacterial Endospore Resistance

Dipicolinic acid is a major component of bacterial endospores, constituting 5% to 15% of the
spore's dry weight.[16] It plays a critical role in the remarkable heat resistance of spores
produced by genera such as Bacillus and Clostridium.[16]

Inside the spore core, DPA forms a complex with calcium ions (Ca-DPA). This complex has a

dual function:

o Dehydration: The Ca-DPA complex binds free water molecules, leading to the dehydration of
the spore core. This dehydration increases the heat resistance of macromolecules within the

spore.

o DNA Protection: The complex intercalates between the nucleobases of the spore's DNA,
which significantly increases the DNA's thermal stability and protects it from heat
denaturation.[2]

This mechanism is a key survival strategy for these bacteria, and the presence of DPA is often
used as a marker for the effectiveness of sterilization processes.[2][16]
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Mechanism of Spore Heat Resistance
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Click to download full resolution via product page

Caption: Role of DPA in bacterial endospore heat resistance.

Other Applications

+ Chelating Agent: Due to the two carboxylic acid groups, DPA is an excellent chelating agent
for various metal ions, including lanthanides and transition metals.[2][16] This property is
utilized in ion chromatography and in the synthesis of metal-organic frameworks (MOFs).[10]
[16]

+ Enzyme Inhibition: It has been shown to inhibit certain enzymes, such as dopamine beta-
hydroxylase. Its structural analog, pyridine-2,6-dithiocarboxylic acid, is being investigated as
an inhibitor for metallo-f3-lactamases, enzymes that confer antibiotic resistance.[17]
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o Materials Science: Recently, it has been used as a passivating agent to reduce electronic
defects in perovskite solar cells, improving their efficiency and stability.[18]

o Chemical Synthesis: It serves as a raw material for producing novel Schiff bases with
antioxidant and iron-chelating activities.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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